2-fluoro-N-(2-((4-(4-fluorophenyl)piperazin-1-yl)sulfonyl)ethyl)benzamide

• IUPAC Name: 2-fluoro-N-[2-[4-(4-fluorophenyl)piperazin-1-yl]sulfonylethyl]benzamide
• InChI: InChI=1S/C19H21F2N3O3S/c20-15-5-7-16(8-6-15)23-10-12-24(13-11-23)28(26,27)14-9-22-19(25)17-3-1-2-4-18(17)21/h1-8H,9-14H2,(H,22,25)
• InChI Key: QUTOPWGGCCMVHP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)F)S(=O)(=O)CCNC(=O)C3=CC=CC=C3F
• Molecular Formula: C19H21F2N3O3S
• Molecular Weight: 409.5 g/mol

Description

2-fluoro-N-(2-((4-(4-fluorophenyl)piperazin-1-yl)sulfonyl)ethyl)benzamide is a chemical compound with potential therapeutic applications. It belongs to the family of sulfonyl-containing compounds, which have shown promising results in various biomedical applications.

Mechanism of Action

Target of Action

The primary targets of this compound are the Equilibrative Nucleoside Transporters (ENTs) . ENTs play a vital role in nucleotide synthesis, regulation of adenosine function, and chemotherapy . This compound is more selective to ENT2 than to ENT1 .

Mode of Action

The compound interacts with ENTs and inhibits their function . It reduces the maximum rate (Vmax) of uridine uptake in ENT1 and ENT2 without affecting the Michaelis constant (Km), indicating that it acts as a non-competitive inhibitor .

Biochemical Pathways

The compound affects the nucleoside transport pathways by inhibiting ENTs . This inhibition disrupts the normal function of ENTs in nucleotide synthesis and regulation of adenosine function

Result of Action

The compound’s action results in reduced uridine uptake in cells expressing ENT1 and ENT2 . This reduction could potentially disrupt nucleotide synthesis and adenosine regulation, affecting various cellular processes .

Advantages and Limitations for Lab Experiments

The advantages of using 2-fluoro-N-(2-((4-(4-fluorophenyl)piperazin-1-yl)sulfonyl)ethyl)benzamide in lab experiments include its potential therapeutic applications and its ability to inhibit the activity of certain enzymes and proteins. However, the limitations of using this compound in lab experiments include its complex synthesis method and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 2-fluoro-N-(2-((4-(4-fluorophenyl)piperazin-1-yl)sulfonyl)ethyl)benzamide. One direction is to further investigate its potential therapeutic applications, particularly in the treatment of neurological disorders. Another direction is to study its mechanism of action in more detail to better understand how it inhibits the activity of certain enzymes and proteins. Additionally, future research could focus on developing more efficient synthesis methods for this compound.

Synthesis Methods

The synthesis of 2-fluoro-N-(2-((4-(4-fluorophenyl)piperazin-1-yl)sulfonyl)ethyl)benzamide involves a multi-step process. The first step involves the reaction of 4-fluorobenzene with piperazine in the presence of a base to form 4-(4-fluorophenyl)piperazine. The second step involves the reaction of 4-(4-fluorophenyl)piperazine with 2-chloroethanesulfonyl chloride in the presence of a base to form 2-((4-(4-fluorophenyl)piperazin-1-yl)sulfonyl)ethylamine. The final step involves the reaction of 2-((4-(4-fluorophenyl)piperazin-1-yl)sulfonyl)ethylamine with 2-fluorobenzoyl chloride in the presence of a base to form this compound.

Scientific Research Applications

2-fluoro-N-(2-((4-(4-fluorophenyl)piperazin-1-yl)sulfonyl)ethyl)benzamide has been studied extensively for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-tumor, and anti-viral properties. It has also been studied for its potential use in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease.